Cas no 954954-31-5 (2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole)

2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole is a benzimidazole derivative characterized by its unique benzhydryl and benzyl substituents, which enhance its structural complexity and potential reactivity. This compound is of interest in pharmaceutical and organic synthesis due to its rigid aromatic framework, which may contribute to binding interactions in medicinal chemistry applications. Its stability under various conditions makes it suitable for further functionalization or as a scaffold in drug discovery. The presence of multiple aromatic rings provides opportunities for π-stacking interactions, while the imidazole core offers potential coordination sites for metal-binding studies. Researchers value this compound for its versatility in heterocyclic chemistry and its utility as an intermediate in specialized synthetic pathways.
2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole structure
954954-31-5 structure
Product Name:2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole
CAS No:954954-31-5
MF:C27H22N2
MW:374.476986408234
CID:1093259
PubChem ID:16987203
Update Time:2025-06-12

2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole
    • 2-benzhydryl-1-benzylbenzimidazole
    • 954954-31-5
    • FT-0763913
    • SCHEMBL1348730
    • AKOS003110840
    • 1-benzyl-2-(diphenylmethyl)-1H-1,3-benzodiazole
    • DA-00216
    • Inchi: 1S/C27H22N2/c1-4-12-21(13-5-1)20-29-25-19-11-10-18-24(25)28-27(29)26(22-14-6-2-7-15-22)23-16-8-3-9-17-23/h1-19,26H,20H2
    • InChI Key: ZZNADBFIHCZXPQ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C2C=CC=CC=2N=C1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 374.178298710g/mol
  • Monoisotopic Mass: 374.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 17.8Ų

2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069002902-1g
2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole
954954-31-5 95%
1g
$400.00 2023-08-31
Chemenu
CM126631-1g
2-benzhydryl-1-benzyl-1H-benzo[d]imidazole
954954-31-5 95%
1g
$320 2024-07-18
Chemenu
CM126631-1g
2-benzhydryl-1-benzyl-1H-benzo[d]imidazole
954954-31-5 95%
1g
$320 2021-06-09
Crysdot LLC
CD11004066-1g
2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole
954954-31-5 95+%
1g
$339 2024-07-19

Additional information on 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole

Introduction to 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole (CAS No. 954954-31-5) and Its Emerging Applications in Chemical Biology

2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole (CAS No. 954954-31-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the benzimidazole family, which is well-known for its broad spectrum of pharmacological applications, including antiviral, anticancer, and anti-inflammatory effects. The presence of both benzhydryl and benzyl substituents in the molecule imparts distinct chemical and electronic characteristics, making it a versatile scaffold for drug discovery and molecular probes.

The molecular structure of 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole consists of a benzo[d]imidazole core fused with two aromatic rings, each bearing different substituents. The benzhydryl group (C₆H₅-C₆H₅) enhances the hydrophobicity of the molecule, while the benzyl group (C₆H₅-CH₂) introduces additional rotatable bonds, which can influence binding affinity and pharmacokinetic properties. This structural configuration makes it an attractive candidate for developing novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on leveraging heterocyclic compounds like benzimidazole derivatives for therapeutic purposes. Among these, 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole has emerged as a promising lead compound due to its ability to interact with biological targets in a highly specific manner. Preliminary studies have demonstrated its potential in modulating enzyme activity and inhibiting the growth of certain cancer cell lines. These findings have sparked interest among medicinal chemists and biologists who are exploring its role in developing next-generation pharmaceuticals.

The synthesis of 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted benzaldehyde derivatives with hydrazine hydrate to form the benzo[d]imidazole core. Subsequent functionalization with benzhydryl and benzyl groups is achieved through selective alkylation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

One of the most compelling aspects of 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole is its potential as a tool for investigating biological mechanisms at the molecular level. Researchers have utilized this compound as a scaffold to develop probes that can interact with specific proteins or enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can bind to kinases and other signaling molecules, providing insights into their function and regulation. Such findings are crucial for understanding disease mechanisms and designing targeted therapies.

The pharmacological profile of 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole has been extensively studied in vitro using various cellular models. Initial assays have revealed its ability to inhibit the proliferation of certain cancer cell lines by disrupting critical signaling pathways. Additionally, it has shown promise in modulating inflammatory responses by interacting with key transcription factors. These preliminary results have prompted further investigation into its therapeutic potential, particularly in oncology and immunology.

Computational chemistry has played a pivotal role in understanding the interactions between 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in molecular recognition. These computational approaches have complemented experimental studies by providing rapid screening of potential drug candidates and optimizing their structures for improved efficacy.

The future direction of research on 2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole is likely to focus on developing derivatives with enhanced pharmacological properties. By modifying the substituents on the benzo[d]imidazole core, researchers aim to improve solubility, bioavailability, and target specificity. Additionally, exploring new synthetic routes could further streamline production processes, making this compound more accessible for industrial applications.

In conclusion,2-Benzhydryl-1-benzyl-1H-benzo[d]imidazole (CAS No. 954954-31-5) represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Its potential as a therapeutic agent and molecular probe underscores the importance of heterocyclic compounds in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration in pharmaceuticals and biotechnology.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.